Cas no 5468-91-7 ( )

• Product Name: &nbsp
• CAS No: 5468-91-7
• MF: C₁₇H₁₈O₄
• MW: 286.322425365448
• CID: 942560
• PubChem ID: 226511
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-dimethoxyphenyl)-3-phenylpropanoic acid
• 2-(3,4-dimethoxy-phenyl)-3-phenyl-propionic acid
• 2-(3,4-Dimethoxy-phenyl)-3-phenyl-propionsaeure
• AC1L5ETH
• AC1Q5RRP
• AG-J-85478
• AR-1C7112
• CTK5A2285
• KB-221446
• NSC17058
• DTXSID10280472
• NSC-17058
• 5468-91-7
•  

• Inchi： 1S/C17H18O4/c1-20-15-9-8-13(11-16(15)21-2)14(17(18)19)10-12-6-4-3-5-7-12/h3-9,11,14H,10H2,1-2H3,(H,18,19)
• InChI Key： QLHOKKJGONGTKA-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C=CC(=C1)C(C(=O)O)CC1C=CC=CC=1)OC

Computed Properties

• Exact Mass: 286.12054
• Monoisotopic Mass: 286.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.179
• Boiling Point: 409.8°C at 760 mmHg
• Flash Point: 145.8°C
• Refractive Index: 1.571
• PSA: 55.76
• LogP: 3.11470